Cas no 821777-12-2 (Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl-)

• Product name: Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl-
• CAS No: 821777-12-2
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 697264
• PubChem ID: 11334204

Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl-
• N-butan-2-yl-3-methyl-4-nitro-N-propylaniline
• N-sec-butyl-3-methyl-4-nitro-N-propylbenzenamine
• 821777-12-2
• FT-0767764
• DTXSID90462714
• SCHEMBL3048348

• Inchi： InChI=1S/C14H22N2O2/c1-5-9-15(12(4)6-2)13-7-8-14(16(17)18)11(3)10-13/h7-8,10,12H,5-6,9H2,1-4H3
• InChI Key： UBOXXOQPYRSORJ-UHFFFAOYSA-N
• SMILES： CCCN(C1=CC(=C(C=C1)[N+](=O)[O-])C)C(C)CC

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1Ų
• XLogP3: 4.5